Cas no 1457792-30-1 (6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine)

• Product Name: 6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine
• CAS No: 1457792-30-1
• MF: C₁₁H₈ClF₂N₃
• MW: 255.651127815247
• CID: 5577144
• Update Time: 2025-08-05

6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N-[(2,4-difluorophenyl)methyl]-
• 6-chloro-n-(2,4-difluorobenzyl)pyrimidin-4-amine
• 6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine

• Inchi： 1S/C11H8ClF2N3/c12-10-4-11(17-6-16-10)15-5-7-1-2-8(13)3-9(7)14/h1-4,6H,5H2,(H,15,16,17)
• InChI Key： RNFYRZVQPCRRDU-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(NCC2=CC=C(F)C=C2F)=N1

Experimental Properties

• Density: 1.449±0.06 g/cm3(Predicted)
• Boiling Point: 378.6±37.0 °C(Predicted)
• pka: 2.23±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines

Additional information on 6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine

Comprehensive Overview of 6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine (CAS No. 1457792-30-1)

6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine (CAS No. 1457792-30-1) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and difluorobenzyl substituents, exhibits promising biological activity, making it a focal point for drug discovery and development. Its molecular structure, combining a pyrimidine core with halogenated aromatic groups, offers versatility in modulating interactions with biological targets, particularly in kinase inhibition and antimicrobial applications.

In recent years, the demand for heterocyclic compounds like 6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine has surged due to their role in addressing global health challenges, such as antibiotic resistance and chronic diseases. Researchers are actively exploring its potential as a scaffold for designing novel small-molecule inhibitors, leveraging its structural specificity and bioavailability. The compound's CAS No. 1457792-30-1 is frequently cited in patent literature, underscoring its commercial and scientific relevance.

From a synthetic chemistry perspective, 6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine is synthesized through multi-step organic reactions, including nucleophilic substitution and reductive amination. Its chloropyrimidine moiety serves as a reactive handle for further functionalization, enabling the creation of diverse analogs. This adaptability aligns with the growing trend of fragment-based drug design, where modular building blocks are prioritized for rapid optimization.

The compound's physicochemical properties, such as its logP and hydrogen-bonding capacity, have been computationally modeled to predict its pharmacokinetic behavior. These studies highlight its suitability for oral drug formulations, a key consideration in modern therapeutics. Additionally, its fluorinated aromatic ring enhances metabolic stability, addressing a common limitation in drug candidates.

In agrochemical applications, 6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine is investigated for its potential as a plant growth regulator or pesticide intermediate. The difluorobenzyl group contributes to lipophilicity, facilitating membrane penetration in target organisms. This aligns with the industry's shift toward eco-friendly crop protection solutions, where selective toxicity is paramount.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1457792-30-1, ensuring purity and consistency for research applications. Quality control protocols emphasize the absence of genotoxic impurities, reflecting stringent regulatory standards in pharmaceutical manufacturing.

As the scientific community explores AI-driven drug discovery, compounds like 6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine serve as valuable datasets for training predictive algorithms. Its well-defined structure-activity relationships contribute to the development of machine learning models for molecular property prediction.

In summary, 6-chloro-N-(2,4-difluorobenzyl)pyrimidin-4-amine (CAS No. 1457792-30-1) represents a multifaceted tool in medicinal and agricultural chemistry. Its synthetic accessibility, bioactive potential, and alignment with sustainable innovation trends position it as a compound of enduring interest. Future research will likely expand its applications, particularly in precision medicine and green chemistry initiatives.